Cas no 941931-90-4 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide
• CAS No: 941931-90-4
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5501593
• Update Time: 2025-07-09

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(1,1-dioxido-2-isothiazolidinyl)phenyl]-3-methoxy-
• N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide

• Inchi： 1S/C17H18N2O4S/c1-23-16-5-2-4-13(12-16)17(20)18-14-6-8-15(9-7-14)19-10-3-11-24(19,21)22/h2,4-9,12H,3,10-11H2,1H3,(H,18,20)
• InChI Key： SSTUJBIFYMDNKC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide

N-4-(1,1-Dioxo-1λ6,2-Thiazolidin-2-yl)Phenyl-3-Methoxybenzamide: A Comprehensive Overview

The compound with CAS No. 941931-90-4, known as N-4-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazolidine ring system with a benzamide moiety. The thiazolidine ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural feature that contributes to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of N-4-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide as a promising candidate in drug discovery. Its structure allows for diverse interactions with biological targets, making it a versatile molecule for exploring new therapeutic avenues. For instance, researchers have investigated its ability to modulate enzyme activity and its potential as an inhibitor of key signaling pathways in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolidine ring. This is followed by the introduction of the benzamide group through amide bond formation. The presence of the methoxy group on the benzene ring adds another layer of complexity to the molecule's structure, influencing its solubility and bioavailability. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential large-scale application in pharmaceuticals.

In terms of physical properties, N-4-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide exhibits a melting point that is consistent with other benzamide derivatives. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for characterizing the compound and ensuring its purity during synthesis.

From a biological standpoint, this compound has shown intriguing activity in vitro against several enzyme targets. For example, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors are of great interest in cancer therapy due to their potential to reactivate tumor suppressor genes silenced by histone deacetylation. The thiazolidine moiety in this compound plays a critical role in its interaction with HDACs, suggesting that it could serve as a lead compound for developing new anti-cancer agents.

Beyond its enzymatic activity, N-4-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)phenyl-3-methoxybenzamide has also been explored for its potential in other therapeutic areas. For instance, researchers have investigated its effects on neuronal cells in models of Alzheimer's disease. The compound's ability to modulate oxidative stress and inflammation pathways suggests that it may have neuroprotective properties. These findings underscore the versatility of this molecule and its potential to address multiple disease states.

Another area where this compound has shown promise is in materials science. Its unique structure allows for the formation of self-assembled monolayers on surfaces, which could be useful in creating advanced materials with tailored properties. The thiazolidine ring's ability to form hydrogen bonds makes it particularly suitable for such applications. Recent research has focused on optimizing these self-assembling properties to develop materials with enhanced mechanical strength and thermal stability.

In conclusion, N-4-(1,1-dioxo-1λ6,2-thiazolidin-2-yphenyl)-3-methoxybenzamide (CAS No. 941931-90-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure enables diverse interactions at both molecular and macroscopic levels, making it an exciting subject for further research. As advancements in synthetic chemistry and biological screening continue to unfold, this compound is poised to play a pivotal role in driving innovation in drug discovery and materials science.